1-(4-fluorophenyl)-5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 1-(4-fluorophenyl)-5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C23H21FN6O2/c24-17-6-8-19(9-7-17)30-22-20(14-26-30)23(32)29(16-25-22)15-21(31)28-12-10-27(11-13-28)18-4-2-1-3-5-18/h1-9,14,16H,10-13,15H2
• InChI Key: XCLJMBIULBLFLG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN3C=NC4=C(C3=O)C=NN4C5=CC=C(C=C5)F
• Molecular Formula: C23H21FN6O2
• Molecular Weight: 432.4 g/mol

Description

1-(4-fluorophenyl)-5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C23H21FN6O2 and its molecular weight is 432.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Phosphodiesterase 1 (PDE1) Inhibitors for Neurodegenerative and Neuropsychiatric Diseases:

  • Research has shown the effectiveness of certain polycyclic compounds, including derivatives similar to the mentioned compound, as inhibitors of PDE1. These inhibitors are being considered for the treatment of cognitive deficits associated with disorders like schizophrenia and Alzheimer's disease, as well as movement disorders and attention deficit and hyperactivity disorders (Li et al., 2016).

• Anti-inflammatory Applications:

  • A study on pyrazolo[1,5-a]pyrimidines, which are structurally related to the compound , found certain derivatives to be effective nonsteroidal anti-inflammatory drugs with lower ulcerogenic activity than traditional medications (Auzzi et al., 1983).

• Anticancer and Anti-5-Lipoxygenase Agents:

  • Novel derivatives of pyrazolopyrimidines, related to the compound , have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds have shown potential in cytotoxic activities against various cancer cell lines (Rahmouni et al., 2016).

• Neuroinflammation Imaging with PET:

  • Derivatives of pyrazolo[1,5-a]pyrimidines, closely related to the chemical compound , have been synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO). These compounds are recognized as biomarkers of neuroinflammatory processes and have been used in positron emission tomography (PET) imaging for neuroinflammation studies (Damont et al., 2015).

• Development of Novel Antibacterial Drugs:

  • Research on linezolid analogues, structurally similar to the mentioned compound, has shown promising activity against Gram-positive organisms such as methicillin-resistant Staphylococcus aureus (MRSA). These findings are significant for the development of new antibacterial drugs (Sang et al., 2016).